Cas no 83673-68-1 (4,5-dibenzyl-4h-1,2,4-triazole-3-thiol)

4,5-dibenzyl-4h-1,2,4-triazole-3-thiol structure
83673-68-1 structure
Product Name:4,5-dibenzyl-4h-1,2,4-triazole-3-thiol
CAS No:83673-68-1
MF:C16H15N3S
MW:281.375401735306
MDL:MFCD00837917
CID:1811858
PubChem ID:736570
Update Time:2025-04-21

4,5-dibenzyl-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol
    • 4,5-Dibenzyl-3-sulphanyl-4H-1,2,4-triazole, 4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol
    • 4,5-DIBENZYL-3-THIO-4H-1,2,4-TRIAZOLE
    • 4,5-dibenzyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • AKOS003336052
    • CCG-46473
    • 4,5-bisbenzyl-1,2,4-triazole-3-thiol
    • dibenzyl-4H-1,2,4-triazole-3-thiol
    • 3,4-dibenzyl-1H-1,2,4-triazole-5-thione
    • Maybridge4_001938
    • ALBB-026009
    • Oprea1_784349
    • SCHEMBL10012854
    • 83673-68-1
    • HMS1684E19
    • BRD-K42422856-001-01-4
    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4,5-bis(phenylmethyl)-
    • CS-0317132
    • HMS1526I02
    • AKOS000563945
    • JS-139C
    • SR-01000636169-1
    • AE-842/33002022
    • 4H-1,2,4-triazole-3-thiol, 4,5-bis(phenylmethyl)-
    • MFCD00837917
    • 4,5-dibenzyl-4H-1,2,4-triazol-3-yl hydrosulfide
    • 4,5-dibenzyl-4h-1,2,4-triazole-3-thiol
    • MDL: MFCD00837917
    • Inchi: 1S/C16H15N3S/c20-16-18-17-15(11-13-7-3-1-4-8-13)19(16)12-14-9-5-2-6-10-14/h1-10H,11-12H2,(H,18,20)
    • InChI Key: ZHRFGHHXGMDPGA-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(CC2C=CC=CC=2)N1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 281.09866866g/mol
  • Monoisotopic Mass: 281.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 420.6±48.0 °C at 760 mmHg
  • Flash Point: 208.2±29.6 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4,5-dibenzyl-4h-1,2,4-triazole-3-thiol Security Information

4,5-dibenzyl-4h-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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abcr
AB257480-1 g
4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol, 95%; .
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€197.30 2023-04-27
abcr
AB257480-5 g
4,5-Dibenzyl-4H-1,2,4-triazole-3-thiol, 95%; .
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abcr
AB257480-10 g
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TRC
B432890-25mg
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